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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171 Get Quote

For laboratory professionals, ensuring a safe environment is paramount. This guide provides

essential, immediate safety and logistical information for handling Prohexadione, a plant

growth regulator. Adherence to these procedures is critical for minimizing risk and ensuring

operational integrity.

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling Prohexadione, a comprehensive PPE strategy is non-negotiable. The following

table summarizes the required equipment, its purpose, and relevant standards.
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PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile rubber, Butyl

rubber (≥14 mils)

To prevent skin

contact and

absorption.[1]

Eye and Face

Protection

Safety glasses with

side-shields or

Goggles

ANSI Z87.1 / EN 166

To protect eyes from

dust and splashes.[2]

[3]

Face shield -

Recommended when

there is a significant

risk of splashing.

Body Protection
Long-sleeved shirt

and long pants
-

To minimize skin

exposure.[4][5]

Lab coat or chemical-

resistant apron
-

To protect personal

clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator

Particulate filter (e.g.,

N95)

Required when dust

generation is likely or

ventilation is

inadequate.

Always inspect PPE for integrity before use and follow the manufacturer's instructions for

cleaning, maintenance, and disposal.

Acute Toxicity Data for Prohexadione-calcium
Understanding the toxicological profile of a substance is crucial for risk assessment. The

following table summarizes the acute toxicity data for Prohexadione-calcium.
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Route of Exposure Test Animal LD50/LC50 Value Toxicity Category

Oral Rat >5000 mg/kg Low

Dermal Rat >2000 mg/kg Low

Inhalation (4-hour) Rat >4.21 mg/L Low

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that is

expected to kill 50% of a group of test animals.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Handling and Storage Protocol
Step 1: Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Use local exhaust ventilation if dust generation is unavoidable.

Step 2: Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Prohexadione is handled.

Wash hands thoroughly with soap and water after handling and before breaks.

Step 3: Storage

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.

Keep away from food, drink, and animal feedingstuffs.
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Store locked up and out of the reach of children.

Waste Disposal Plan
Step 1: Characterization of Waste

All materials contaminated with Prohexadione, including empty containers, absorbent

materials from spills, and contaminated PPE, should be considered hazardous waste.

Step 2: Collection and Segregation

Collect waste in suitable, labeled, and sealed containers.

Do not mix with other waste streams unless explicitly permitted.

Step 3: Disposal

Dispose of contents and containers in accordance with local, state, and federal regulations at

an approved waste disposal facility.

Do not dispose of undiluted chemicals on-site or release them into the environment.

Triple rinse empty containers, adding the rinsate to the spray tank or a designated waste

container.

Emergency Response Workflow: Prohexadione Spill
In the event of a spill, a swift and organized response is critical to mitigate exposure and

environmental contamination. The following workflow outlines the necessary steps.

Workflow for responding to a Prohexadione spill.

Detailed Spill Response Protocol
Step 1: Evacuate Immediate Area

Immediately clear the area of all personnel to prevent further exposure.

Step 2: Alert Others & Lab Supervisor
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Notify colleagues in the vicinity and your laboratory supervisor about the spill.

Step 3: Don Appropriate PPE

Before re-entering the area, put on the full complement of recommended PPE, including

respiratory protection.

Step 4: Contain the Spill

For larger spills, dike the area to prevent further spread.

Cover drains to prevent entry into waterways.

Step 5: Absorb the Material

For liquid spills, use an inert absorbent material such as sand, sawdust, or a general-

purpose binder.

For solid spills, carefully sweep up the material to avoid generating dust.

Step 6: Collect Contaminated Material

Place all contaminated absorbent material and swept-up Prohexadione into a suitable,

labeled container for hazardous waste.

Step 7: Decontaminate the Area

Clean the spill area thoroughly with water and detergents, observing environmental

regulations.

Collect all decontamination water for proper disposal.

Step 8: Dispose of Waste

Dispose of the sealed container of contaminated material through your institution's

hazardous waste program.

Step 9: Report the Incident
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Complete any necessary incident reports as required by your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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